Cas no 82735-26-0 (6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one)

6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one structure
82735-26-0 structure
Product name:6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
CAS No:82735-26-0
MF:C9H5O3Cl3
MW:267.493
CID:4204168
PubChem ID:20536339

6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 6-hydroxy-3-(trichloromethyl)-
    • MFCD03765183
    • 6-hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
    • 6-hydroxy-3-(trichloromethyl)-3H-2-benzofuran-1-one
    • 6-hydroxy-3-(trichloromethyl)-3H-isobenzofuran-1-one
    • AKOS015998156
    • 82735-26-0
    • H34148
    • SCHEMBL11252851
    • ALBB-023775
    • 6-hydroxy-3-(trichloromethyl)-1,3-dihydro-2-benzofuran-1-one
    • LS-07534
    • 6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
    • Inchi: InChI=1S/C9H5Cl3O3/c10-9(11,12)7-5-2-1-4(13)3-6(5)8(14)15-7/h1-3,7,13H
    • InChI Key: NKSWQBGRTOQUBI-UHFFFAOYSA-N
    • SMILES: c1cc2c(cc1O)C(=O)OC2C(Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 265.930427g/mol
  • Monoisotopic Mass: 265.930427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 457.2±45.0 °C at 760 mmHg
  • Flash Point: 230.3±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one Security Information

6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
H129475-500mg
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
82735-26-0
500mg
$ 235.00 2022-06-04
A2B Chem LLC
AJ08059-500mg
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3h)-one
82735-26-0 >95%
500mg
$384.00 2024-04-19
abcr
AB414315-500mg
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one; .
82735-26-0
500mg
€173.00 2024-04-16
TRC
H129475-2000mg
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
82735-26-0
2g
$ 615.00 2022-06-04
Ambeed
A775519-1g
6-HYdroxy-3-(trichloromethyl)-2-benzofuran-1(3h)-one
82735-26-0 95%
1g
$133.0 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743252-1g
6-Hydroxy-3-(trichloromethyl)isobenzofuran-1(3h)-one
82735-26-0 98%
1g
¥1117.00 2024-07-28
A2B Chem LLC
AJ08059-1g
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3h)-one
82735-26-0 >95%
1g
$405.00 2024-04-19
TRC
H129475-1000mg
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
82735-26-0
1g
$ 390.00 2022-06-04
abcr
AB414315-1g
6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one; .
82735-26-0
1g
€197.00 2024-04-16

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